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Compound of Interest

Compound Name: SR10221

Cat. No.: B12363540

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR10221 is a potent and selective non-covalent inverse agonist of Peroxisome Proliferator-
Activated Receptor Gamma (PPARY).[1] In contrast to agonists that activate PPARy, SR10221
binds to the receptor and promotes the recruitment of corepressor proteins, leading to the
transcriptional repression of PPARYy target genes.[1][2] This unique mechanism of action makes
SR10221 a valuable tool for investigating the biological roles of PPARY in various physiological
and pathological processes, including cancer, metabolism, and inflammation. These application

notes provide detailed protocols for the proper dissolution and use of SR10221 in a variety of in
vitro assays.

Chemical Properties and Solubility

Proper dissolution of SR10221 is critical for obtaining accurate and reproducible results in in
vitro studies. Due to its hydrophobic nature, SR10221 has low aqueous solubility and requires
an organic solvent for the preparation of stock solutions.
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Property Value Reference

Molecular Formula Cs3H37CIN204 --INVALID-LINK--
Molecular Weight 561.11 g/mol --INVALID-LINK--
Appearance Solid powder --INVALID-LINK--

- DMSO: 125 mg/mL (222.77
Solubility _ o --INVALID-LINK--
mM) with sonication

-20°C for 3 years, 4°C for 2
Storage (Powder) --INVALID-LINK--
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) h --INVALID-LINK--
mon

Experimental Protocols

Preparation of a Sterile 10 mM Stock Solution of
SR10221 in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR10221, which can be
further diluted to working concentrations for various in vitro assays.

Materials:

e SR10221 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional, but recommended)

o Sterile, DMSO-compatible syringe filters (0.22 um)
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Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing SR10221: Carefully weigh the desired amount of SR10221 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 5.61 mg of SR10221 (Molecular
Weight =561.11 g/mol).

 Dissolution: Add the appropriate volume of sterile DMSO to the SR10221 powder. For the
example above, add 1 mL of DMSO.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonication can be used to aid the process.

 Sterile Filtration (Optional but Recommended): For cell-based assays, it is advisable to
sterile-filter the stock solution. Use a sterile, DMSO-compatible syringe filter (0.22 um) to
filter the solution into a new sterile tube. This step helps to remove any potential microbial
contaminants.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up
to 1 month.

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the serial dilution of the 10 mM DMSO stock solution to prepare working
concentrations for treating cells in culture. It is crucial to maintain the final DMSO concentration
in the cell culture medium at a non-toxic level, typically below 0.5%.

Materials:
e 10 mM SR10221 stock solution in DMSO
» Sterile cell culture medium appropriate for your cell line

 Sterile microcentrifuge tubes or 96-well plates for dilution
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Procedure:

o Plan Dilution Series: Determine the final concentrations of SR10221 required for your
experiment (e.g., for a dose-response curve).

 Intermediate Dilutions: It is recommended to perform serial dilutions to achieve the final
working concentrations. This helps to ensure accuracy and minimize pipetting errors.

¢ Final Dilution in Culture Medium: Prepare the final working solutions by diluting the
intermediate stock or the main stock solution directly into the cell culture medium.

o Example: To prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution. Add 1 pL of the 10 mM stock to 999 pL of cell culture medium. The final
DMSO concentration will be 0.1%.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. This is essential to account for any effects
of the solvent on the cells.

o Treatment of Cells: Add the prepared working solutions (and vehicle control) to your cells.
Ensure gentle mixing.

Diagrams
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Caption: SR10221 binds to PPARYy, promoting corepressor recruitment and repressing gene
transcription.
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Caption: Experimental workflow for using SR10221 in in vitro cell-based assays.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12363540?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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